Cas no 478051-00-2 (2-(2,5,8,11-Tetraoxadodecan-1-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine)

• Product name: 2-(2,5,8,11-Tetraoxadodecan-1-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine
• CAS No: 478051-00-2
• MF: C₁₄H₂₂O₆S
• MW: 318.385883808136
• CID: 2828654
• PubChem ID: 21958365

2-(2,5,8,11-Tetraoxadodecan-1-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine Chemical and Physical Properties

Names and Identifiers

• WCRLHMRPQNFNMD-UHFFFAOYSA-N
• DTXSID50620797
• 2-(2,5,8,11-Tetraoxadodecan-1-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine
• SCHEMBL1633925
• 478051-00-2
• 2-{2-[2-(2-methoxy-ethoxy)-ethoxy]-ethoxymethyl}-2,3-dihydro-thieno[3,4-b][1,4]dioxine

• Inchi： InChI=1S/C14H22O6S/c1-15-2-3-16-4-5-17-6-7-18-8-12-9-19-13-10-21-11-14(13)20-12/h10-12H,2-9H2,1H3
• InChI Key： WCRLHMRPQNFNMD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 318.11370959Da
• Monoisotopic Mass: 318.11370959Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.6Ų